Cas no 1883649-85-1 (7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione)

7-Bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione is a halogenated indole derivative with a unique structural framework, incorporating both bromine and fluorine substituents. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromine enhances reactivity for cross-coupling reactions, while the difluoro substitution improves metabolic stability and bioavailability. Its rigid indole-2,3-dione core offers a functional handle for further derivatization, making it valuable in medicinal chemistry for scaffold diversification. The compound's high purity and well-defined structure ensure reproducibility in research applications. Suitable for use under controlled conditions, it is handled with standard laboratory precautions due to its reactive functional groups.

7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione structure

1883649-85-1 structure

Product Name:7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione

CAS No:1883649-85-1

MF:C₈H₂BrF₂NO₂

MW:262.007788181305

CID:5245911

Update Time:2025-06-08

7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2,3-dione, 7-bromo-4,5-difluoro-
- 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione
- Inchi： 1S/C8H2BrF2NO2/c9-2-1-3(10)5(11)4-6(2)12-8(14)7(4)13/h1H,(H,12,13,14)
- InChI Key： MLWRJJMGGTVFBS-UHFFFAOYSA-N
- SMILES： N1C2=C(C(F)=C(F)C=C2Br)C(=O)C1=O

7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-250791-1.0g	7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione	1883649-85-1		1.0g	$0.0	2023-03-01
Enamine	EN300-250791-1g	7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione	1883649-85-1		1g	$0.0	2023-09-15

7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione

Introduction to 7-Bromo-4,5-Difluoro-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 1883649-85-1)

7-Bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1883649-85-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom and two fluorine atoms, which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione is composed of a 2,3-dihydroindole core with a diketone functionality. The presence of the bromine and fluorine substituents imparts specific electronic and steric effects that can influence the compound's reactivity and biological interactions. These features make it an attractive candidate for various applications in drug discovery and development.

Recent studies have explored the potential of 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione as a lead compound for the development of novel therapeutic agents. One area of particular interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines and chemokines in immune cells. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione has also been studied to evaluate its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further understand the biological mechanisms underlying the effects of 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione, researchers have employed a range of molecular biology techniques. These include gene expression analysis, protein-protein interaction studies, and cell signaling pathway assays. The results from these investigations have provided valuable insights into the molecular targets and signaling pathways modulated by this compound.

Clinical trials are currently underway to assess the safety and efficacy of 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. However, more extensive studies are needed to fully evaluate its therapeutic potential and identify any potential side effects or contraindications.

In conclusion, 7-bromo-4,5-difluoro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1883649-85-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds the potential to contribute significantly to the development of novel treatments for various diseases.